Cas no 62247-26-1 (Azetidine, 1-[(4-methylphenyl)sulfonyl]-2-(3-pyridinyl)-)

• Product Name: Azetidine, 1-[(4-methylphenyl)sulfonyl]-2-(3-pyridinyl)-
• CAS No: 62247-26-1
• MF: C₁₅H₁₆N₂O₂S
• MW: 288.364742279053
• CID: 452598
• PubChem ID: 53764997
• Update Time: 2025-04-19

Azetidine, 1-[(4-methylphenyl)sulfonyl]-2-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Azetidine, 1-[(4-methylphenyl)sulfonyl]-2-(3-pyridinyl)-
• 3-[1-(4-methylphenyl)sulfonylazetidin-2-yl]pyridine
• 3-(1-Tosylazetidin-2-yl)pyridine
• 3-[1-(4-METHYLBENZENESULFONYL)AZETIDIN-2-YL]PYRIDINE
• SCHEMBL11559696
• 62247-26-1
• 3-[1-(4-Methylbenzene-1-sulfonyl)azetidin-2-yl]pyridine
• DTXSID50706500

• Inchi： 1S/C15H16N2O2S/c1-12-4-6-14(7-5-12)20(18,19)17-10-8-15(17)13-3-2-9-16-11-13/h2-7,9,11,15H,8,10H2,1H3
• InChI Key： DKPUFRARSDUURX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCC1C1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 288.09338
• Monoisotopic Mass: 288.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 50.27